Cas no 1564593-56-1 (3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol)
3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1083303
- 3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol
- 1564593-56-1
- 3-Pyrrolidinol, 3-(2-amino-5-thiazolyl)-
- 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol
-
- Inchi: 1S/C7H11N3OS/c8-6-10-3-5(12-6)7(11)1-2-9-4-7/h3,9,11H,1-2,4H2,(H2,8,10)
- InChI Key: ASLCQMTUQJRRIU-UHFFFAOYSA-N
- SMILES: S1C(N)=NC=C1C1(CNCC1)O
Computed Properties
- Exact Mass: 185.06228316g/mol
- Monoisotopic Mass: 185.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- Density: 1.432±0.06 g/cm3(Predicted)
- Boiling Point: 433.9±45.0 °C(Predicted)
- pka: 13.27±0.20(Predicted)
3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1083303-0.05g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 0.05g |
$252.0 | 2023-10-28 | |
| Enamine | EN300-1083303-0.1g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 0.1g |
$376.0 | 2023-10-28 | |
| Enamine | EN300-1083303-0.25g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 0.25g |
$538.0 | 2023-10-28 | |
| Enamine | EN300-1083303-0.5g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 0.5g |
$847.0 | 2023-10-28 | |
| Enamine | EN300-1083303-1.0g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 1g |
$1086.0 | 2023-06-10 | |
| Enamine | EN300-1083303-2.5g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 2.5g |
$2127.0 | 2023-10-28 | |
| Enamine | EN300-1083303-5.0g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 5g |
$3147.0 | 2023-06-10 | |
| Enamine | EN300-1083303-10.0g |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 10g |
$4667.0 | 2023-06-10 | |
| Aaron | AR028A68-50mg |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 50mg |
$372.00 | 2025-02-15 | |
| Aaron | AR028A68-100mg |
3-(2-amino-1,3-thiazol-5-yl)pyrrolidin-3-ol |
1564593-56-1 | 95% | 100mg |
$542.00 | 2025-02-15 |
3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol
3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol: A Comprehensive Overview
3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol, also known by its CAS number 1564593-56-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyrrolidine ring and a 1,3-thiazole moiety, making it a unique candidate for various applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential as a versatile building block in medicinal chemistry.
The core structure of 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol consists of a pyrrolidine ring substituted at the 3-position with a 1,3-thiazole group. The thiazole ring is further functionalized with an amino group at the 2-position, introducing additional complexity and reactivity to the molecule. This combination of structural elements has been shown to influence its physical properties, solubility, and biological activity. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various disease states.
Recent studies have focused on the synthesis and characterization of 1564593-56-1. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled efficient preparation of this compound. These methods not only improve yield but also enhance the purity of the final product, which is critical for subsequent biological evaluations. The compound's stability under different conditions has also been investigated, providing valuable insights into its suitability for large-scale production and storage.
In terms of pharmacological activity, 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol has demonstrated promising results in vitro. Preclinical studies suggest that it exhibits selective binding to certain receptors and enzymes, making it a potential candidate for modulating cellular pathways associated with neurodegenerative diseases and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its evaluation in animal models of disease, paving the way for potential clinical trials.
The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of 1564593-56-1. Molecular docking studies have revealed key interactions between the compound and target proteins, providing a rational basis for optimizing its bioavailability and efficacy. Additionally, QSAR (Quantitative Structure–Activity Relationship) models have been developed to predict the compound's behavior under various physiological conditions.
The versatility of 3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-Ol extends beyond its direct pharmacological applications. Its unique structure makes it an ideal substrate for further chemical modifications. Researchers have explored its use as an intermediate in the synthesis of more complex molecules with enhanced therapeutic profiles. These efforts underscore its importance as a key component in modern drug design strategies.
In conclusion, 1564593-56-L, or 3-(2-Amino-L-thiazol-L-YL)pyrrolidin-L-Ol, represents a significant advancement in chemical synthesis and drug discovery. Its structural uniqueness, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative therapeutic development.
1564593-56-1 (3-(2-Amino-1,3-thiazol-5-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)